Cas no 2097073-15-7 ((S)-5-Cbz-5-Aza-spiro[2.4]heptane-7-carboxylic acid)

• Product Name: (S)-5-Cbz-5-Aza-spiro[2.4]heptane-7-carboxylic acid
• CAS No: 2097073-15-7
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• MDL: MFCD30344710
• CID: 4771191
• Update Time: 2025-10-29

(S)-5-Cbz-5-Aza-spiro[2.4]heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-5-Cbz-5-Aza-spiro[2.4]heptane-7-carboxylic acid
• SB35343
• (S)-5-Cbz-5-azaspiro[2.4]heptane-7-carboxylic acid
• (S)-5-((Benzyloxy)carbonyl)-5-azaspiro[2.4]heptane-7-carboxylic acid

• MDL： MFCD30344710
• Inchi： 1S/C15H17NO4/c17-13(18)12-8-16(10-15(12)6-7-15)14(19)20-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,17,18)/t12-/m0/s1
• InChI Key： BDSWFDHLJMQZQN-LBPRGKRZSA-N
• SMILES： OC([C@@H]1CN(C(=O)OCC2C=CC=CC=2)CC21CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8

Additional information on (S)-5-Cbz-5-Aza-spiro[2.4]heptane-7-carboxylic acid

(S)-5-Cbz-5-Aza-spiro[2.4]heptane-7-carboxylic acid: A Comprehensive Overview

The compound (S)-5-Cbz-5-Aza-spiro[2.4]heptane-7-carboxylic acid (CAS No. 2097073-15-7) is a highly specialized organic molecule with significant potential in the fields of organic synthesis and drug discovery. This compound is characterized by its unique spirocyclic structure, which combines a seven-membered ring system with a carboxylic acid group and a carbamate (Cbz) protecting group. The spiro[2.4]heptane core of the molecule provides a rigid framework, making it an attractive scaffold for further functionalization and exploration in chemical research.

Recent advancements in the synthesis and application of (S)-5-Cbz-5-Aza-spiro[2.4]heptane-7-carboxylic acid have been documented in various scientific journals, highlighting its role as a versatile building block in organic chemistry. Researchers have demonstrated the utility of this compound in constructing complex molecular architectures, particularly in the development of bioactive molecules with potential therapeutic applications.

The Cbz (carbobenzyloxy) group attached to the nitrogen atom serves as an effective protecting group, facilitating precise control over reactivity during synthetic procedures. This feature has been exploited in numerous studies to enable selective transformations, such as deprotection and functional group interconversion, which are critical steps in multi-step synthesis workflows.

One of the most notable aspects of (S)-5-Cbz-5-Aza-spiro[2.4]heptane-7-carboxylic acid is its stereochemistry, which plays a pivotal role in determining its reactivity and biological activity. The (S) configuration at the nitrogen center imparts specific spatial arrangements that can influence molecular interactions, making this compound a valuable tool for studying stereochemical effects in chemical reactions and biological systems.

Recent studies have focused on the application of this compound as an intermediate in the synthesis of peptide mimetics and other bioactive agents. Its spirocyclic structure provides an ideal platform for incorporating diverse functional groups, enabling researchers to design molecules with tailored pharmacokinetic properties.

In addition to its role as a synthetic intermediate, (S)-5-Cbz-5-Aza-spiro[2.4]heptane-7-carboxylic acid has been investigated for its potential as a ligand in transition metal-catalyzed reactions. The nitrogen atom's ability to coordinate with metal centers makes it a promising candidate for catalytic applications, particularly in asymmetric catalysis where stereocontrol is essential.

The synthesis of (S)-5-Cbz-5-Aza-spiro[2.4]heptane-7-carboxylic acid typically involves multi-step processes that require meticulous planning and execution. Key steps often include ring-closing metathesis or other cyclization techniques to form the spirocyclic core, followed by functionalization to introduce the Cbz group and carboxylic acid moiety.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic techniques, including NMR (nuclear magnetic resonance), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide critical insights into its structural integrity and purity, ensuring that it meets the high standards required for use in research and development settings.

In conclusion, (S)-5-Cbz-5-Aza-spiro[2.4]heptane-7-carboxylic acid stands out as a versatile and valuable compound in modern organic chemistry. Its unique structure, combined with recent advances in synthetic methodology and application studies, positions it as a key player in the ongoing quest to develop innovative chemical tools and therapeutic agents.